Cas no 61252-00-4 (ethyl 3-(4-aminophenyl)-3-oxopropanoate)

• Product Name: ethyl 3-(4-aminophenyl)-3-oxopropanoate
• CAS No: 61252-00-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1626159
• PubChem ID: 3045879
• Update Time: 2025-05-27

ethyl 3-(4-aminophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-aminophenyl)-3-oxopropanoate
• AKOS030528565
• ZB1099
• Ethyl 4-amino-beta-oxobenzenepropanoate
• Ethyl (p-aminobenzoyl)acetate
• Acetic acid, (p-aminobenzoyl)-, ethyl ester (6CI,7CI)
• Acetic acid, (p-aminobenzoyl)-, ethyl ester
• Benzenepropanoic acid, 4-aMino-b-oxo-, ethyl ester
• CS-0370548
• CHEMBL3278331
• SB78507
• 103502-01-8
• SCHEMBL8600414
• N13347
• Benzenepropanoic acid, 4-amino-beta-oxo-, ethyl ester
• MFCD01762028
• A923977
• ethyl3-(4-aminophenyl)-3-oxopropanoate
• AM806788
• SY237878
• DB-334133
• DB-186838
• ethyl p-aminobenzoylacetate
• DTXSID50210157
• 61252-00-4

• MDL： MFCD01762028
• Inchi： 1S/C11H13NO3/c1-2-15-11(14)7-10(13)8-3-5-9(12)6-4-8/h3-6H,2,7,12H2,1H3
• InChI Key： WZNJZROGRIBUEH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC(=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 3-(4-aminophenyl)-3-oxopropanoate

Ethyl 3-(4-Aminophenyl)-3-oxopropanoate (CAS No. 61252-00-4): A Comprehensive Overview

Ethyl 3-(4-aminophenyl)-3-oxopropanoate (CAS No. 61252-00-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as ethyl 3-(4-anilino)-3-oxopropanoate, is characterized by its unique molecular structure, which includes an aromatic amine group and an ester functional group. These features contribute to its diverse chemical properties and potential biological activities.

The chemical formula of ethyl 3-(4-aminophenyl)-3-oxopropanoate is C₁₁H₁₃NO₃, and it has a molecular weight of approximately 207.22 g/mol. The compound is typically synthesized through the reaction of 4-aminobenzaldehyde with ethyl acetoacetate in the presence of a suitable catalyst. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, ethyl 3-(4-aminophenyl)-3-oxopropanoate has garnered considerable attention due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain and inflammatory conditions. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that ethyl 3-(4-aminophenyl)-3-oxopropanoate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, ethyl 3-(4-aminophenyl)-3-oxopropanoate has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival.

In addition to its biological activities, ethyl 3-(4-aminophenyl)-3-oxopropanoate has found applications in materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and drug delivery systems. A recent study published in *Chemistry of Materials* highlighted the successful synthesis of MOFs using ethyl 3-(4-aminophenyl)-3-oxopropanoate as a ligand, demonstrating their high surface area and excellent stability under various conditions.

The safety profile of ethyl 3-(4-aminophenyl)-3-oxopropanoate is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, ethyl 3-(4-aminophenyl)-3-oxopropanoate (CAS No. 61252-00-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and diverse biological activities make it a valuable molecule for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, ethyl 3-(4-aminophenyl)-3-oxopropanoate is poised to play an increasingly important role in advancing scientific knowledge and improving human health.